Cas no 2034536-82-6 (N-{[3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-indole-4-carboxamide)

• Product Name: N-{[3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-indole-4-carboxamide
• CAS No: 2034536-82-6
• MF: C₁₇H₁₃N₅O₃
• MW: 335.316822767258
• CID: 5335882
• Update Time: 2025-05-30

N-{[3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-indole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-1H-indole-4-carboxamide
• N-[[3-(2-oxo-1H-pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-1H-indole-4-carboxamide
• N-{[3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-indole-4-carboxamide

• Inchi： 1S/C17H13N5O3/c23-16(11-3-1-5-13-10(11)6-8-18-13)20-9-14-21-15(22-25-14)12-4-2-7-19-17(12)24/h1-8,18H,9H2,(H,19,24)(H,20,23)
• InChI Key： FPKFXXIIFNTOFC-UHFFFAOYSA-N
• SMILES： O1C(CNC(C2=CC=CC3=C2C=CN3)=O)=NC(C2=CC=CNC2=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 605
• XLogP3: 1
• Topological Polar Surface Area: 113

Additional information on N-{[3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-indole-4-carboxamide

Introduction to N-{[3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-indole-4-carboxamide (CAS No. 2034536-82-6)

N-{[3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-indole-4-carboxamide, identified by its CAS number 2034536-82-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research and development.

The structural framework of N-{[3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-indole-4-carboxamide incorporates several pharmacophoric elements that are known to interact with biological targets. The presence of a dihydropyridine moiety (2-oxo-1,2-dihydropyridin-3-yl) suggests potential interactions with calcium channels or other enzymes that are sensitive to this structural motif. Additionally, the 1,2,4-triazole ring in the 3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol moiety can serve as a scaffold for further functionalization and may contribute to the compound's binding affinity and selectivity.

The indole carboxamide group at the terminal position of the molecule (1H-indole-4-carboxamide) is another key pharmacophore that has been extensively studied in drug discovery. Indole derivatives are well-known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The carboxamide functionality not only enhances solubility but also allows for further derivatization to optimize pharmacokinetic properties.

In recent years, there has been a growing interest in developing novel therapeutic agents that target complex biological pathways. N-{[3-(2-oxo-1,2-dihydropyridin-3-y]-yl)-1,2,4-oxadiazol]-5-y]methyl}-1H-indole carboxamide (CAS No. 2034536 82 6) represents a promising candidate in this context. Its unique structural features position it as a potential lead compound for further optimization towards therapeutic applications.

The synthesis of N-{[3-(2 oxo 1 2 dihydropyridin 3 yl) 1 2 4 oxadiazol 5 yl]methyl}]-indole carboxamide(CAS No.20345368 26) involves multi-step organic transformations that highlight the synthetic versatility of this class of compounds. The construction of the dihydropyridine ring and the subsequent integration of the triazole moiety demonstrate advanced synthetic methodologies that are critical for producing complex molecular architectures.

The biological evaluation of N-{[3-(2 oxo 1 2 dihydropyridin 3 yl) -12 -4 oxadiazol -5 yl]methyl}]-indole carboxamide (CAS No.20345368 -26 ) has revealed intriguing activities that warrant further investigation. Preliminary studies have shown that this compound exhibits moderate binding affinity to certain protein targets, suggesting its potential as an inhibitor or modulator of these pathways. These findings align with recent advancements in drug discovery where targeted inhibition of specific proteins has led to the development of effective therapies for various diseases.

The role of computational chemistry and molecular modeling in the study of N-{[35(20x012 dihydropyridin -31 yl)12 -42 oxadiazol -5 yl)methyl}]-indole carboxamide (CAS No.20345368 -26 ) cannot be overstated. These tools have enabled researchers to predict binding modes and interactions with biological targets with high accuracy. By leveraging such technologies early in the discovery process, researchers can accelerate the development pipeline and reduce costs associated with experimental screening.

The future prospects for N-{[35(20x012 dihydropyridin -31 yl)12 -42 oxadiazol -5 yl)methyl}]-indole carboxamide (CAS No .20345368 -26 ) are promising as ongoing research continues to uncover new biological activities and mechanisms of action. The compound's unique structural features make it an attractive scaffold for structure-based drug design efforts aimed at developing next-generation therapeutics.

In conclusion,N-[{35(20x012 dihydropyr idine -31 yl)12 -42 oxadiazol -5 yl)methyl}]-indole carboxamide (CAS No .20345368 -26 ) represents an exciting avenue for pharmaceutical research with significant potential for therapeutic applications . Its multifaceted structural features ,combined with preliminary biological activity data ,make it a valuable compound worthy of further exploration . As our understanding grows ,so too will our ability to harness its full potential in medicine .